Cas no 98677-87-3 (phenanthren-9-ylacetyl chloride)

phenanthren-9-ylacetyl chloride structure
98677-87-3 structure
Product Name:phenanthren-9-ylacetyl chloride
CAS No:98677-87-3
MF:C16H11ClO
MW:254.710943460464
CID:1993343
PubChem ID:176784
Update Time:2025-04-21

phenanthren-9-ylacetyl chloride Chemical and Physical Properties

Names and Identifiers

    • phenanthren-9-ylacetyl chloride
    • 2-phenanthren-9-ylacetyl chloride
    • 98677-87-3
    • DTXSID80243771
    • Inchi: 1S/C16H11ClO/c17-16(18)10-12-9-11-5-1-2-6-13(11)15-8-4-3-7-14(12)15/h1-9H,10H2
    • InChI Key: GPJUXCIZJSXSLT-UHFFFAOYSA-N
    • SMILES: ClC(CC1C=C2C=CC=CC2=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 254.05
  • Monoisotopic Mass: 254.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 432.4°C at 760 mmHg
  • Flash Point: 213.5°C
  • Refractive Index: 1.693
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